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Compound of Interest

Compound Name: GW-870086

Cat. No.: B1672549 Get Quote

Technical Support Center: GW-870086
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for the long-term storage of GW-870086, a glucocorticoid receptor

agonist.[1][2] Adherence to these guidelines is crucial for maintaining the compound's integrity

and ensuring reproducible experimental outcomes.

Best Practices for Long-Term Storage
Proper storage is critical for preserving the stability and shelf-life of GW-870086.[3] Key

considerations include temperature, light exposure, and handling procedures.

Storage Conditions Summary
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Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years
Store in a dry, dark

place.[1][4]

4°C Up to 2 years
For shorter-term

storage.[1][4]

In Solvent -80°C Up to 6 months

Recommended for

long-term archival

storage of stock

solutions.[1][5]

-20°C Up to 1 month
Suitable for working

stock solutions.[1][6]

Note: Always refer to the Certificate of Analysis (CofA) and Safety Data Sheet (SDS) provided

by the supplier for the most specific and up-to-date information.[7][8]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of GW-870086?

A1: GW-870086 is soluble in DMSO (≥10 mM).[1][9] For long-term storage, it is advisable to

use anhydrous DMSO to prevent degradation from moisture, especially during freeze-thaw

cycles.[10]

Q2: How can I avoid repeated freeze-thaw cycles?

A2: To avoid the detrimental effects of repeated freezing and thawing, it is highly recommended

to aliquot the stock solution into single-use volumes.[5][6] This practice ensures that the main

stock remains frozen and stable while you work with smaller, individual aliquots.

Q3: My vial of powdered GW-870086 arrived at room temperature. Is it still viable?

A3: Yes, small molecule compounds like GW-870086 are generally stable for the duration of

shipping at ambient temperatures.[6] Upon receipt, you should immediately transfer the
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compound to the recommended long-term storage conditions as indicated on the product's

technical data sheet.[6]

Q4: How should I handle the powdered form of GW-870086?

A4: When handling the powdered compound, especially in small quantities, it's important to be

aware that the powder may coat the walls or bottom of the vial and may not be easily visible.[6]

When preparing a stock solution, ensure the solvent comes into contact with all interior

surfaces of the vial to dissolve all of the compound.[6] Always use personal protective

equipment (PPE), such as gloves, a lab coat, and protective eyewear, in a well-ventilated area.

[11]

Q5: Are there specific light conditions I should be aware of for storing GW-870086?

A5: While specific photostability data for GW-870086 is not readily available, it is a general best

practice to store research chemicals, particularly those in solution, protected from light.[7][8]

Using amber or opaque vials will help prevent potential photodegradation.[8]

Troubleshooting Guide
This guide addresses potential issues you might encounter related to the storage and handling

of GW-870086.

Issue 1: Diminished or inconsistent activity of the compound in experiments.

This could be a sign of compound degradation.
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Start: Inconsistent Experimental Results

Was the stock solution aliquoted?

YES

Yes

NO

No

Check storage temperature of aliquots. Was it appropriate?

How many freeze-thaw cycles has the main stock undergone?

> 3 cycles< 3 cycles

Prepare fresh stock solution from powder and aliquot immediately.

YES NO

Consider other experimental variables (e.g., cell passage number, reagent quality). Discard questionable stock and prepare fresh.

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent results.
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Issue 2: Precipitate observed in the stock solution after thawing.

This may indicate that the compound has come out of solution.

Potential Cause: The solubility of the compound may be lower at colder temperatures, or the

solvent may have evaporated, increasing the concentration.

Troubleshooting Steps:

Gently warm the vial to 37°C and vortex or sonicate the solution to try and redissolve the

precipitate.[10]

If the precipitate does not redissolve, it may be necessary to discard the aliquot and use a

fresh one.

When preparing new stock solutions, ensure the compound is fully dissolved before

freezing.

Experimental Protocols
Protocol for Preparation of GW-870086 Stock Solution
and Aliquots
This protocol outlines the steps for preparing a stable, long-term stock solution of GW-870086.
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1. Equilibrate GW-870086 powder to room temperature.

2. Calculate the required volume of anhydrous DMSO for the desired stock concentration.

3. Add the calculated volume of DMSO to the vial containing the powder.

4. Vortex or sonicate until the compound is completely dissolved.

5. Dispense into single-use, tightly sealed, low-adsorption tubes (aliquots).

6. Label aliquots clearly with compound name, concentration, and date.

7. Store aliquots at -80°C for long-term storage or -20°C for short-term use.

Click to download full resolution via product page

Caption: Workflow for preparing GW-870086 stock solutions.

Protocol for Assessing the Stability of GW-870086 in
Solution
If you suspect degradation of your GW-870086 stock solution, you can assess its stability using

High-Performance Liquid Chromatography (HPLC).
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Sample Preparation:

Thaw a suspect aliquot of your GW-870086 stock solution.

Prepare a fresh solution of GW-870086 from powder at the same concentration to serve

as a control.

HPLC Analysis:

Analyze both the suspect and control samples via a validated HPLC method. A reverse-

phase C18 column is often a good starting point for small molecules.

The mobile phase will need to be optimized but could consist of a gradient of acetonitrile

and water with a small amount of formic acid.

Detection can be performed using a UV detector at a wavelength appropriate for GW-
870086.

Data Interpretation:

Compare the chromatograms of the suspect and control samples.

A significant decrease in the peak area of the main compound in the suspect sample

compared to the control suggests degradation.

The appearance of new peaks in the suspect sample's chromatogram can indicate the

presence of degradation products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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